5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide

• Molecular Formula: C30H17F6N3O4
• Molecular Weight: 597.5 g/mol
• IUPAC Name: 5-(1,3-dioxoisoindol-2-yl)-1-N,3-N-bis[3-(trifluoromethyl)phenyl]benzene-1,3-dicarboxamide
• InChI: InChI=1S/C30H17F6N3O4/c31-29(32,33)18-5-3-7-20(14-18)37-25(40)16-11-17(26(41)38-21-8-4-6-19(15-21)30(34,35)36)13-22(12-16)39-27(42)23-9-1-2-10-24(23)28(39)43/h1-15H,(H,37,40)(H,38,41)
• InChI Key: MTLTXERZUOREET-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)C3=CC(=CC(=C3)C(=O)NC4=CC=CC(=C4)C(F)(F)F)C(=O)NC5=CC=CC(=C5)C(F)(F)F

Description

5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide, also known as compound 1, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound has been shown to have potential as a therapeutic agent for various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide 1 is not fully understood. However, it is believed to work by inhibiting specific enzymes or pathways involved in the development of cancer or inflammation. It has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression. It has also been shown to inhibit the activity of the NF-κB pathway, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
Compound 1 has been shown to have several biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, it has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide 1 in lab experiments include its synthetic accessibility and its potential as a therapeutic agent for various diseases. However, there are also limitations to its use. For example, the 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide may have low solubility in water, which can make it difficult to use in certain experiments. In addition, the 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide may have low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the study of 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide 1. One direction is to further investigate its mechanism of action and identify specific targets for its activity. Another direction is to explore its potential as a therapeutic agent for other diseases, such as neurodegenerative diseases and autoimmune disorders. Additionally, further studies are needed to optimize the synthesis of the 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide and improve its bioavailability. Overall, the study of 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide 1 has the potential to lead to the development of new and effective therapeutic agents for various diseases.

Synthesis Methods

The synthesis of 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide 1 involves several steps, including the reaction of 3-(trifluoromethyl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 5-aminoisoindoline-1,3-dione to form the desired product. The 5-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N~1~,N~3~-bis[3-(trifluoromethyl)phenyl]isophthalamide is then purified using column chromatography to obtain the final product.

Scientific Research Applications

Compound 1 has been extensively studied for its potential use as a therapeutic agent for various diseases. It has been shown to have anti-inflammatory and anti-cancer properties. In one study, it was found to inhibit the growth of breast cancer cells by inducing apoptosis. In another study, it was found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.